Cas no 586-63-0 (Cyclohexene,3-methyl-6-(1-methylethylidene)-)

• Product Name: Cyclohexene,3-methyl-6-(1-methylethylidene)-
• CAS No: 586-63-0
• MF: C₁₀H₁₆
• MW: 136.234043121338
• CID: 370619
• PubChem ID: 102443
• Update Time: 2025-04-19

Cyclohexene,3-methyl-6-(1-methylethylidene)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexene,3-methyl-6-(1-methylethylidene)-
• 3-methyl-6-(1-methylethylidene)cyclohexene
• 3-methyl-6-propan-2-ylidenecyclohexene
• 2,4(8)-p-Menthadien
• 2,4(8)-p-Menthadiene
• 3-methyl-6-(1-methylethylidene)cyclohex-1-ene
• Cyclohexene,3-methyl-6-(1-methylethylidene)
• isoterpinolene
• menogene
• menthadiene-2,4(8)
• p-Mentha-2,4(8)-diene
• NS00042611
• CIPXOBMYVWRNLL-UHFFFAOYSA-N
• 3-Methyl-6-(1-methylethylidene)-1-cyclohexene #
• 586-63-0
• 3-Isopropylidene-6-methyl-cyclohexene
• CHEBI:88840
• p-2,4(8)-Menthadiene
• UNII-VR4XVW6V2H
• para-Mentha-2,4(8)-diene
• EINECS 209-579-6
• DTXSID80862244
• VR4XVW6V2H
• Cyclohexene, 3-methyl-6-(1-methylethylidene)-
• Q24514387
• 3-Methyl-6-(1-methylethylidene)-cyclohexene

• Inchi： 1S/C10H16/c1-8(2)10-6-4-9(3)5-7-10/h4,6,9H,5,7H2,1-3H3
• InChI Key： CIPXOBMYVWRNLL-UHFFFAOYSA-N
• SMILES： C1(C)C=C/C(=C(\C)/C)/CC1

Computed Properties

• Exact Mass: 136.12500
• Monoisotopic Mass: 136.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.30890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids